Cas no 895929-32-5 (4-chloro-1-(2,4-dichlorophenyl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-(2,4-dichlorophenyl)methyl-1H-pyrazol-3-amine
• CAS No: 895929-32-5
• MF: C₁₀H₈Cl₃N₃
• MW: 276.549618721008
• MDL: MFCD03422549
• CID: 3057982
• PubChem ID: 7019304
• Update Time: 2025-04-21

4-chloro-1-(2,4-dichlorophenyl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(2,4-dichloro-benzyl)-1 H -pyrazol-3-ylamine
• 4-chloro-1-(2,4-dichlorophenyl)methyl-1H-pyrazol-3-amine
• NCGC00279074-01
• EN300-228691
• 895929-32-5
• 4-chloro-1-[(2,4-dichlorophenyl)methyl]pyrazol-3-amine
• 4-chloro-1-[(2,4-dichlorophenyl)methyl]-1H-pyrazol-3-amine
• 4-Chloro-1-(2,4-dichlorobenzyl)-1,2-dihydro-3h-pyrazol-3-imine
• AB01276404-01
• CS-0269278
• STK349186
• 4-chloro-1-(2,4-dichlorobenzyl)-1H-pyrazol-3-amine
• BBL039706
• 4-Chloro-1-(2,4-dichloro-benzyl)-1H-pyrazol-3-ylamine
• AKOS000305116

• MDL： MFCD03422549
• Inchi： 1S/C10H8Cl3N3/c11-7-2-1-6(8(12)3-7)4-16-5-9(13)10(14)15-16/h1-3,5H,4H2,(H2,14,15)
• InChI Key： IZDKEPIVUDOZJJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C=C(C(N)=N1)Cl)Cl

Computed Properties

• Exact Mass: 274.978380g/mol
• Monoisotopic Mass: 274.978380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes